Multiane Diterpenoids are a class of natural products isolated from various plants and marine organisms, known for their diverse biological activities. These compounds typically contain a tetra-cyclic structure with an isonorsidine ring system as the core skeleton, which can be modified in various ways to form different functional groups. Multiane diterpenoids have been found to exhibit significant potential in multiple areas of research, including anti-inflammatory, anticancer, and antiviral activities. Structurally, these compounds often feature a diverse range of substitutions such as hydroxyls, ketones, aldehydes, and esters, contributing to their complex chemical properties. The multi-ane diterpenoids have attracted considerable attention from researchers due to their promising bioactivities and the opportunity for natural product drug discovery. Studies on these compounds continue to explore their structural diversity and biological potential, leading to advancements in understanding their mechanisms of action and possible applications in medicine and pharmacology. In summary, Multiane Diterpenoids represent a fascinating group of naturally occurring molecules that offer great promise as sources of new bioactive agents for various therapeutic uses.